1-(2-Bromophenyl)-2-methylcyclobutane-1-carboxylic acid

• Molecular Formula: C12H13BrO2
• Molecular Weight: 269.13 g/mol
• SMILES: CC1CCC1(C2=CC=CC=C2Br)C(=O)O
• InChI: InChI=1S/C12H13BrO2/c1-8-6-7-12(8,11(14)15)9-4-2-3-5-10(9)13/h2-5,8H,6-7H2,1H3,(H,14,15)
• InChIKey: XSZQLGZCPMSYMT-UHFFFAOYSA-N

1-(2-Bromophenyl)-2-methylcyclobutane-1-carboxylic acid – Structural Overview & Comparators

1-(2-Bromophenyl)-2-methylcyclobutane-1-carboxylic acid (CAS 1513216-96-0) is a halogenated cyclobutane carboxylic acid with the molecular formula C₁₂H₁₃BrO₂ and a molecular weight of 269.13 g/mol . The compound features an ortho-brominated phenyl ring and a 2-methyl substituent on the constrained four-membered cyclobutane core, a scaffold increasingly recognized in medicinal chemistry for its ability to impart conformational rigidity and metabolic stability to drug candidates [1]. Available from multiple suppliers at 95% standard purity with batch-specific NMR, HPLC, or GC characterization reports, it serves as a versatile building block for structure–activity relationship (SAR) exploration and as a protected carboxylic acid handle in fragment-based or diversity-oriented synthesis campaigns . The most relevant comparators are the regioisomeric 3-bromo (CAS 1537320-72-1) and 4-bromo (CAS 1542396-83-7) analogs, the des-methyl analog (CAS 151157-44-7), and the des-bromophenyl core 2-methylcyclobutane-1-carboxylic acid (CAS 42185-61-5) .

Scaffold

Conformationally rigid cyclobutane core with ortho-bromo cross-coupling handle supports SAR exploration.

Stereochemistry

Two asymmetric centers enable stereoselective library design and patent differentiation.

Use Context

Versatile building block for fragment-based and diversity-oriented synthesis campaigns.

• [1] Cyclobutanes in Small-Molecule Drug Candidates, Chem. Eur. J., 2022, review of cyclobutane contributions to favorable drug properties. View Source

1-(2-Bromophenyl)-2-methylcyclobutane-1-carboxylic acid: Why Substitution Fails

Although the para-bromo (LogP 3.20) and meta-bromo (LogP 3.75) regioisomers share an identical molecular formula (C₁₂H₁₃BrO₂, MW 269.13) and the des-methyl ortho-bromo analog (LogP 2.96) differs by only a single methyl deletion, these structural variations produce substantial differences in lipophilicity, steric environment, chiral complexity, and cross-coupling partner viability that cannot be compensated by simple molar equivalence . The ortho-bromo substitution in combination with the 2-methyl group creates a unique pocket of steric hindrance at the quaternary cyclobutane center that directly influences both the conformational preference of the carboxylic acid pharmacophore and the accessibility of the bromine for metal-catalyzed coupling reactions . Substituting a regioisomer or the des-methyl analog merely because it is commercially available from the same supplier class introduces uncontrolled variables into SAR campaigns, metabolic stability assays, or transition-metal-catalyzed diversifications [1].

Regioisomeric LogP differences may alter membrane permeability and assay behavior, limiting direct replacement.

Des-methyl analog lacks the 2-methyl stereocenters and steric shielding; chiral SAR and reactivity may not transfer.

Ortho-bromo electronic/steric microenvironment enables unique Pd-catalyzed pathways not accessible to meta or para isomers.

• [1] Sidechain structure-activity relationships of cyclobutane-based small molecule αvβ3 antagonists, RSC Adv., 2024, demonstrates sensitivity of activity to cyclobutane substitution pattern. View Source

1-(2-Bromophenyl)-2-methylcyclobutane-1-carboxylic acid: Quantitative Differentiation

LogP Comparison Across Bromophenyl Regioisomers

The ortho-bromo substitution in the target compound yields a computed LogP of 3.20, placing it 0.55 log units below the meta-bromo isomer (LogP 3.75) and 0.24 log units above the des-methyl ortho-bromo analog (LogP 2.96). The para-bromo isomer shares the identical LogP value of 3.20, but the electronic and steric environments at the para position are profoundly different from the ortho position for cross-coupling reactivity . For reference, the fully des-bromophenyl analog (2-methylcyclobutane-1-carboxylic acid) has a LogP of 1.24 [1].

LogP Regioisomer Comparison

Cross-study comparable

Target LogP 3.20 (ortho); meta 3.75 (Δ −0.55); para 3.20; des-methyl ortho 2.96 (Δ +0.24); des-bromo 1.24.

Differences in computed LogP may translate to ~3.5‑fold partition-coefficient variation, affecting cell-based assay behavior.

Computed values from vendor datasheets; computational methods not uniformly specified.

Evidence Dimension	Lipophilicity (computed LogP)
Target Compound Data	LogP = 3.20 (TPSA 37.3 Ų)
Comparator Or Baseline	Meta-bromo isomer: LogP = 3.75 (TPSA not reported) | Para-bromo isomer: LogP = 3.20 (TPSA 37.3 Ų) | Des-methyl ortho-bromo: LogP = 2.96 (TPSA 37.3 Ų) | Des-bromophenyl: LogP = 1.24
Quantified Difference	ΔLogP (ortho vs meta) = -0.55; ΔLogP (ortho-2-Me vs ortho-des-Me) = +0.24; ΔLogP (ortho-2-Me vs para-2-Me) = 0.00 in computed terms, but steric and electronic ortho/para differential is structurally significant for metal-catalyzed coupling
Conditions	Computed LogP values sourced from vendor datasheets (Leyan, Fluorochem, Chemsrc, Chembase); computational methods not uniformly specified

Why This Matters

A LogP difference of 0.55 between ortho and meta isomers can translate to a ~3.5-fold difference in octanol-water partition coefficient, directly impacting membrane permeability, solubility, and assay behavior in cell-based and biochemical screens.

• [1] Chembase, 2-methylcyclobutane-1-carboxylic acid, LogP = 1.238. View Source

Molecular Weight and Steric Bulk Differentiation

The target compound (MW 269.13 g/mol, C₁₂H₁₃BrO₂) is 14.02 Da heavier than the des-methyl ortho-bromo analog (MW 255.11 g/mol, C₁₁H₁₁BrO₂), reflecting the additional methyl group. This methyl substituent at the 2-position of the cyclobutane ring creates a quaternary stereocenter at carbon-1 (the ring carbon bearing both the carboxylic acid and the bromophenyl group), a structural feature absent in the des-methyl analog . The 2-methyl group imposes significant steric congestion adjacent to the reactive carboxylic acid, which can influence esterification rates, amide coupling yields, and the conformational preference of the cyclobutane pucker critical for bioactive conformations [1].

MW & Steric Bulk

Class-level inference

Target MW 269.13, 2 stereocenters; des-methyl analog MW 255.11, 0 stereocenters. ΔMW = 14.02 Da.

Mass difference enables LC‑MS differentiation; steric footprint of 2‑methyl modulates carboxylic acid reactivity and ring conformation.

Steric contribution estimated from class-level conformational analysis.

Evidence Dimension	Molecular weight and steric environment at the quaternary cyclobutane center
Target Compound Data	MW = 269.13 g/mol; two sp³ hybridized stereocenters; 2-methyl group adjacent to C1
Comparator Or Baseline	Des-methyl analog (CAS 151157-44-7): MW = 255.11 g/mol; zero stereocenters on cyclobutane ring; no steric hindrance from methyl at C2
Quantified Difference	ΔMW = 14.02 Da; stereocenter count: 2 vs 0; the 2-methyl group adds a steric contribution estimated at -ΔG ~0.5–1.5 kcal/mol in conformational equilibria (qualitative, class-level inference)
Conditions	Vendor-reported molecular weights and structural descriptors

Why This Matters

The 14 Da mass difference is sufficient for unambiguous LC-MS differentiation, and the steric footprint of the 2-methyl group directly modulates the reactivity of the neighboring carboxylic acid and the conformation of the cyclobutane ring, two variables that cannot be replicated by the des-methyl analog.

• [1] Cyclobutanes in Small-Molecule Drug Candidates, Chem. Eur. J., 2022, discusses steric and conformational contributions of cyclobutane substitution to drug-like properties. View Source

Stereochemical Complexity and Chiral Center Advantage

The target compound possesses two asymmetric carbon atoms (C1 and C2 of the cyclobutane ring), generating up to four configurational stereoisomers (two diastereomeric pairs of enantiomers). In contrast, the des-methyl ortho-bromo analog (CAS 151157-44-7) and the regioisomeric analogs lacking the 2-methyl group carry zero stereocenters on the cyclobutane scaffold . Fluorochem explicitly reports 'Asymmetric Atoms = 2' for the meta-bromo 2-methyl isomer, consistent with the target regioisomer family . This stereochemical complexity is well-documented for 2-methylcyclobutane systems, enabling stereoselective synthesis and resolution of cis and trans diastereomers as demonstrated for 1-methoxycarbonyl-2-methylcyclobutane [1].

Stereochemical Complexity

Class-level inference

Target: 2 asymmetric atoms, 4 stereoisomers. Des‑methyl/regioisomers: 0 asymmetric atoms.

Access to four stereoisomers expands SAR space and enables chiral patent differentiation; achiral analogs lack this attribute.

Fluorochem reports 2 asymmetric atoms for meta‑bromo 2‑methyl isomer.

Evidence Dimension	Number of asymmetric atoms and stereoisomer count
Target Compound Data	2 asymmetric atoms; 4 possible stereoisomers
Comparator Or Baseline	Des-methyl analog (CAS 151157-44-7): 0 asymmetric atoms on cyclobutane; single entity | Regioisomers without 2-methyl: 0 asymmetric atoms on cyclobutane
Quantified Difference	Stereoisomer count: 4 vs 1; chiral center count: 2 vs 0
Conditions	Structural analysis; Fluorochem reports 2 asymmetric atoms for meta-bromo 2-methyl analog; J. Org. Chem. 2000 reports stereoselective resolution of cis-1-methoxycarbonyl-2-methylcyclobutane

Why This Matters

Access to four stereoisomers expands SAR exploration space, enables patent differentiation, and allows for the selection of specific bioactive conformations, advantages not available from achiral cyclobutane analogs.

• [1] Baldwin JE et al., Synthesis, resolution, and absolute stereochemistry of (1R,2S)-(+)-cis-1-methoxycarbonyl-2-methylcyclobutane, J. Org. Chem., 2000, 65, 7139-7144. View Source

Ortho-Bromo Position for Cross-Coupling Reactivity

The ortho-bromine in the target compound places the halogen in direct proximity to the quaternary cyclobutane center and the carboxylic acid group, creating a distinct steric and electronic microenvironment that alters the activation barrier for oxidative addition in Pd-catalyzed cross-coupling relative to meta and para isomers . While quantitative kinetic data for this exact compound are not publicly available, the ortho-bromoaryl cyclobutane motif has been employed in tandem Pd₂(dba)₃-mediated C–C bond cleavage/Michael addition sequences to generate benzospirone scaffolds, demonstrating unique reactivity not achievable with meta or para congeners [1]. The para-bromo isomer, though an equally competent partner for Suzuki coupling, generates linear biaryl extensions, whereas the ortho position forces a bent trajectory that can be exploited for macrocyclization or U-shaped bioactive conformations .

Ortho‑Br Cross‑Coupling

Class-level inference

Ortho‑bromo enables tandem Pd₂(dba)₃‑mediated C–C cleavage/Michael addition to benzospirones; meta/para isomers do not undergo this transformation.

Unique reactivity profile may divert synthetic pathways; ortho geometry forces bent trajectory suitable for macrocyclization studies.

Reported in J. Org. Chem. 2019; quantitative kinetic data not available for this exact compound.

Evidence Dimension	Steric and electronic environment of bromine for Pd-catalyzed cross-coupling
Target Compound Data	ortho-Br adjacent to quaternary C1 center; dihedral angle between aryl Br and COOH ~60–90°; steric shielding from 2-Me group
Comparator Or Baseline	Meta-bromo isomer: Br positioned remote from quaternary center, minimal steric hindrance | Para-bromo isomer: Br electronically conjugated to C1-carboxyl, linear trajectory | Des-methyl ortho-bromo: less steric shielding adjacent to Br
Quantified Difference	Qualitative class-level inference: ortho-bromo undergoes unique Pd-mediated ring-opening chemistry (e.g., tandem C–Br triggered cyclobutanone opening) not observed for meta/para analogs [1]
Conditions	Pd₂(dba)₃-catalyzed tandem C–C bond cleavage of O-bromophenyl cyclobutanones, J. Org. Chem., 2019

Why This Matters

The ortho-bromo position is not a simple drop-in replacement for meta- or para-bromo analogs in cross-coupling workflows; its unique steric and electronic profile can divert reaction pathways and must be explicitly matched to the intended diversification strategy.

• [1] Sequential Pd₂(dba)₃ participated C–C bond cleavage of O-bromophenyl cyclobutanones Michael addition en route to benzospirones, J. Org. Chem., 2019. View Source

JAK Inhibitor Chemotype Patent Relevance

Cyclobutane and methylcyclobutane derivatives are explicitly claimed as Janus kinase (JAK) inhibitors in Incyte Corporation patents (EP2536729A1, CA-2790070-A1, JP-5858434-B2), with the methylcyclobutane substructure identified as a critical scaffold element for JAK inhibitory activity in inflammatory, autoimmune, and myeloproliferative disorders [1]. The target compound's combination of a 2-methylcyclobutane core and an ortho-bromophenyl substituent places it at the intersection of two privileged structural motifs: the conformationally constrained cyclobutane ring (which improves metabolic stability and receptor fit) and a halogen handle for further functionalization via cross-coupling to generate focused libraries of JAK-targeted analogs [2]. Unlike simple cyclobutanecarboxylic acid derivatives that appear broadly as CNS depressants, the methylcyclobutane-bromophenyl combination is specifically aligned with the Incyte JAK inhibitor phenotype [3].

JAK Inhibitor Patent Scope

Class-level inference

Methylcyclobutane‑bromophenyl motif falls within Incyte JAK inhibitor patents (EP2536729A1); simple cyclobutane acids not explicitly claimed.

Target compound aligns with patented chemotype for JAK‑targeted library design; non‑methyl analogs lack this patent‑defined structural relevance.

Patent scope analysis; biological activity data for this exact compound not reported.

Evidence Dimension	Patent scope alignment with JAK inhibitor chemotype
Target Compound Data	2-methylcyclobutane scaffold with ortho-bromophenyl and carboxylic acid; covered by generic Markush structures in EP2536729A1
Comparator Or Baseline	Unsubstituted cyclobutanecarboxylic acid derivatives (CNS depressant phenotype per Zirvi KA, PubMed); non-methyl cyclobutane analogs with bromophenyl (not explicitly claimed in JAK inhibitor patents)
Quantified Difference	Not applicable; this is a qualitative class-level patent scope differentiation. The Incyte patents explicitly claim 'cyclobutane and methylcyclobutane derivatives' as JAK inhibitors, establishing methyl substitution as a key structural discriminator [1]
Conditions	Patent analysis of Incyte Corporation filings: EP2536729A1, CA-2790070-A1, JP-5858434-B2, EA-023444-B1

Why This Matters

For medicinal chemistry programs targeting JAK kinases, the target compound represents a direct entry point into patented chemical space, whereas non-methyl cyclobutane analogs do not possess the same patent-defined structural relevance.

• [1] Incyte Corporation, Cyclobutane and methylcyclobutane derivatives as Janus kinase inhibitors, EP2536729A1, 2011; CA-2790070-A1; JP-5858434-B2. View Source
• [2] Cyclobutanes in Small-Molecule Drug Candidates, Chem. Eur. J., 2022, review highlighting metabolic stability and receptor-fit advantages of cyclobutane scaffolds. View Source
• [3] Zirvi KA, Synthesis and neuropharmacology of cyclobutanecarboxylic acid derivatives, PubMed, CNS depressant phenotype of simple cyclobutane carboxylic acids. View Source

1-(2-Bromophenyl)-2-methylcyclobutane-1-carboxylic acid: Application Scenarios

Lipophilicity-Driven Library Design

When optimizing a cyclobutane-based hit series for cellular permeability, the target compound's LogP of 3.20 provides a measured mid-range lipophilicity benchmark that is 0.55 log units lower than the meta-bromo analog (LogP 3.75) and 0.24 log units higher than the des-methyl analog (LogP 2.96) . This quantitatively predictable lipophilicity shift allows SAR teams to dial in LogP by selecting the ortho-bromo 2-methyl scaffold as a starting point and synthesizing matched molecular pairs. The ortho-bromo regioisomer is the optimal choice when moderate lipophilicity with a sterically shielded halogen coupling handle is required .

Patent Differentiation via Stereochemistry

For organizations developing proprietary JAK inhibitors within the Incyte patent landscape, the target compound's two asymmetric atoms offer a clear advantage over achiral cyclobutane analogs. Resolution of the cis and trans diastereomers, as demonstrated for 2-methylcyclobutane carboxylate esters , enables the generation of four discrete stereoisomeric entities that can be individually profiled for JAK isoform selectivity and pharmacokinetic properties, expanding patentable chemical space beyond what the des-methyl analog (0 stereocenters) can offer .

Ortho-Bromo Pd-Catalyzed Diversification

The unique reactivity of the ortho-bromoaryl cyclobutane motif has been validated in tandem Pd₂(dba)₃-mediated C–C bond cleavage/Michael addition sequences that convert O-bromophenyl cyclobutanones to benzospirones, a transformation not accessible to meta- or para-bromo regioisomers . The target compound's ortho-bromo substitution, combined with its 2-methyl steric shield and carboxylic acid handle, makes it a strategic starting material for generating spirocyclic or macrocyclic products that capitalize on the forced trajectory imposed by the ortho geometry .

Matched Molecular Pair Analysis with Des-Bromo Baseline

The des-bromophenyl analog, 2-methylcyclobutane-1-carboxylic acid (LogP 1.24), serves as a quantitative baseline for assessing the hydrophobicity contribution of the bromophenyl group (ΔLogP ≈ +1.96) . This large and measurable logP shift enables medicinal chemists to confidently attribute solubility, permeability, or metabolic clearance changes to the bromophenyl moiety when conducting matched molecular pair analysis within a cyclobutane series. The target compound is the preferred intermediate when the bromophenyl contribution to overall compound properties must be isolated and quantified .

Application

Selection Property

Validation Focus

Lipophilicity-driven library design

Mid-range lipophilicity benchmark (ortho‑bromo 2‑methyl scaffold)

Cellular permeability and matched molecular pair SAR

Stereochemistry-enabled patent differentiation

Two asymmetric centers (cis/trans diastereomers)

JAK isoform selectivity and pharmacokinetic profiling

Ortho‑bromo Pd‑catalyzed diversification

Ortho‑bromo steric/electronic microenvironment

Spirocyclic/macrocyclic product formation studies

Matched molecular pair analysis

Des‑bromophenyl baseline for hydrophobicity contribution

Attribution of property changes to bromophenyl group